N-(5-Tert-butyl-2-methoxyphenyl)-3-(prop-2-enoylamino)propanamide

• IUPAC Name: N-(5-tert-butyl-2-methoxyphenyl)-3-(prop-2-enoylamino)propanamide
• InChI: InChI=1S/C17H24N2O3/c1-6-15(20)18-10-9-16(21)19-13-11-12(17(2,3)4)7-8-14(13)22-5/h6-8,11H,1,9-10H2,2-5H3,(H,18,20)(H,19,21)
• InChI Key: ADYNQOXGRQZYSN-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC(=C(C=C1)OC)NC(=O)CCNC(=O)C=C
• Molecular Formula: C17H24N2O3
• Molecular Weight: 304.4 g/mol

Description

N-(5-Tert-butyl-2-methoxyphenyl)-3-(prop-2-enoylamino)propanamide, also known as Compound A, is a small molecule compound that has gained attention in the scientific community for its potential applications in drug discovery and development.

Mechanism of Action

The exact mechanism of action of N-(5-Tert-butyl-2-methoxyphenyl)-3-(prop-2-enoylamino)propanamide A is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes and signaling pathways that are involved in inflammation and cancer cell growth.
Biochemical and Physiological Effects:
Studies have shown that N-(5-Tert-butyl-2-methoxyphenyl)-3-(prop-2-enoylamino)propanamide A can reduce inflammation and inhibit the growth of cancer cells in vitro and in vivo. It has also been found to have antioxidant properties and can protect against oxidative stress.

Advantages and Limitations for Lab Experiments

One advantage of using N-(5-Tert-butyl-2-methoxyphenyl)-3-(prop-2-enoylamino)propanamide A in lab experiments is its high potency, which allows for the use of lower concentrations in experiments. However, its low solubility in water can make it difficult to work with in some experiments.

Future Directions

There are several potential future directions for research on N-(5-Tert-butyl-2-methoxyphenyl)-3-(prop-2-enoylamino)propanamide A. One area of interest is its potential use in the development of new anti-inflammatory drugs. Another area of research is its potential use in the treatment of cancer, either as a standalone treatment or in combination with other drugs. Additionally, further studies are needed to fully understand the mechanism of action of N-(5-Tert-butyl-2-methoxyphenyl)-3-(prop-2-enoylamino)propanamide A and its potential applications in other areas of medicine.
In conclusion, N-(5-Tert-butyl-2-methoxyphenyl)-3-(prop-2-enoylamino)propanamide A is a promising small molecule compound with potential applications in drug discovery and development. Its anti-inflammatory and anti-cancer properties make it a promising candidate for the development of new drugs for the treatment of various diseases. Further research is needed to fully understand its mechanism of action and potential applications in medicine.

Synthesis Methods

N-(5-Tert-butyl-2-methoxyphenyl)-3-(prop-2-enoylamino)propanamide A can be synthesized using a multistep process involving the reaction of tert-butyl-2-methoxyphenylamine with acryloyl chloride, followed by the reaction of the resulting product with 3-aminopropionamide. The final product is then purified using column chromatography to obtain pure N-(5-Tert-butyl-2-methoxyphenyl)-3-(prop-2-enoylamino)propanamide A.

Scientific Research Applications

N-(5-Tert-butyl-2-methoxyphenyl)-3-(prop-2-enoylamino)propanamide A has been studied extensively for its potential use in drug discovery and development. It has been found to have anti-inflammatory and anti-cancer properties, making it a promising candidate for the development of new drugs for the treatment of various diseases.